N-(2,5-dimethylphenyl)-N-(3-methylbenzyl)benzenesulfonamide

• IUPAC Name: N-(2,5-dimethylphenyl)-N-[(3-methylphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C22H23NO2S/c1-17-8-7-9-20(14-17)16-23(22-15-18(2)12-13-19(22)3)26(24,25)21-10-5-4-6-11-21/h4-15H,16H2,1-3H3
• InChI Key: PSKORFJBKLDKCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN(C2=C(C=CC(=C2)C)C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H23NO2S
• Molecular Weight: 365.5 g/mol

Description

N-(2,5-dimethylphenyl)-N-(3-methylbenzyl)benzenesulfonamide, also known as DMBS, is a sulfonamide compound that has gained attention in scientific research due to its potential therapeutic applications. DMBS is a white crystalline powder that is soluble in organic solvents such as methanol and ethanol. In

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-N-(3-methylbenzyl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. This compound has also been shown to inhibit the activity of histone deacetylases, enzymes that are involved in the regulation of gene expression. The inhibition of these enzymes may contribute to the anti-tumor and anti-inflammatory effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells. In addition, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects. This compound has also been shown to have anti-bacterial and anti-fungal effects.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-N-(3-methylbenzyl)benzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and has good solubility in organic solvents. This compound has also been shown to have low toxicity in vitro and in vivo. However, there are some limitations to using this compound in lab experiments. This compound is not very water-soluble, which may limit its use in certain experiments. In addition, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-N-(3-methylbenzyl)benzenesulfonamide. One area of research could be to further investigate the mechanism of action of this compound. Understanding how this compound works at the molecular level could provide insights into its potential therapeutic applications. Another area of research could be to develop more water-soluble forms of this compound. This could expand its use in lab experiments and potentially lead to the development of new therapeutic agents. Finally, more in vivo studies are needed to determine the safety and efficacy of this compound in animal models.

Scientific Research Applications

N-(2,5-dimethylphenyl)-N-(3-methylbenzyl)benzenesulfonamide has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and infectious diseases. This compound has been shown to have anti-tumor activity in vitro and in vivo, making it a promising candidate for cancer therapy. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has also been studied for its potential use as an anti-bacterial and anti-fungal agent.